2-(cyclopropylmethoxy)-5-fluoro-N-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 2-(cyclopropylmethoxy)-5-fluoro-N-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H15FN2O3S2/c1-17(14-16-6-7-21-14)22(18,19)13-8-11(15)4-5-12(13)20-9-10-2-3-10/h4-8,10H,2-3,9H2,1H3
• InChI Key: QZQUONUHFYOSCM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC=CS1)S(=O)(=O)C2=C(C=CC(=C2)F)OCC3CC3
• Molecular Formula: C14H15FN2O3S2
• Molecular Weight: 342.4 g/mol

Description

2-(cyclopropylmethoxy)-5-fluoro-N-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "CFMTI" and is known for its unique structure and properties. In

Mechanism of Action

The mechanism of action of CFMTI is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and cell proliferation. CFMTI has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of STAT3, a protein involved in cell proliferation and survival.
Biochemical and Physiological Effects:
CFMTI has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. CFMTI has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, CFMTI has been shown to inhibit the replication of certain viruses, such as the herpes simplex virus.

Advantages and Limitations for Lab Experiments

CFMTI has several advantages for use in lab experiments. It is a potent and selective inhibitor of COX-2 and STAT3, making it a valuable tool for studying the role of these enzymes and proteins in various diseases. CFMTI is also relatively stable and can be easily synthesized in large quantities.
However, there are also some limitations to using CFMTI in lab experiments. It has been shown to have cytotoxic effects on certain cell types, which can limit its use in certain studies. Additionally, CFMTI has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CFMTI. One area of interest is the development of more potent and selective inhibitors of COX-2 and STAT3. Another area of interest is the investigation of the potential use of CFMTI in combination with other drugs for the treatment of various diseases, including cancer and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of CFMTI and its potential therapeutic applications.
Conclusion:
In conclusion, CFMTI is a chemical compound that has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. CFMTI has several advantages for use in lab experiments, including its potency and selectivity. However, there are also some limitations to using CFMTI in lab experiments. Future research on CFMTI is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of CFMTI is a complex process that involves several steps. The first step is the preparation of 2-(cyclopropylmethoxy)-5-fluoro-N-methylbenzenesulfonamide, which is then reacted with thioamide to form 2-(cyclopropylmethoxy)-5-fluoro-N-methyl-N-(1,3-thiazol-2-yl)benzenesulfonamide. The final product is obtained after purification and isolation.

Scientific Research Applications

CFMTI has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. CFMTI has been used in various studies to investigate the role of inflammation in various diseases, including cancer and viral infections. It has also been used to study the molecular mechanisms involved in the development of these diseases.